9-methyl-10-phenyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one

• IUPAC Name: 9-methyl-10-phenyl-1,2,3,4-tetrahydro-[1]benzofuro[6,5-c]isochromen-5-one
• InChI: InChI=1S/C22H18O3/c1-13-21(14-7-3-2-4-8-14)18-11-17-15-9-5-6-10-16(15)22(23)25-19(17)12-20(18)24-13/h2-4,7-8,11-12H,5-6,9-10H2,1H3
• InChI Key: UDOKCFBPGJSCEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=C3C(=C2)C4=C(CCCC4)C(=O)O3)C5=CC=CC=C5
• Molecular Formula: C22H18O3
• Molecular Weight: 330.4 g/mol

Description

The compound belongs to a category of chemicals known for their complex molecular structures and potential applications in various fields of chemistry and medicine. These compounds are characterized by their unique benzo[c]furo[3,2-g]chromen backbone, which contributes to their distinctive physical and chemical properties.

Synthesis Analysis

The synthesis of related benzo[f]furo[3,2-c]chromen-4-(5H)-ones, including compounds with similar structural features, has been achieved through green, catalyst-free, solvent-free conditions, highlighting a method that emphasizes high atom-efficiency and environmental friendliness. This approach, involving microwave irradiation, presents a milder yet more advanced methodology compared to traditional synthesis methods (Kumar et al., 2015).

Molecular Structure Analysis

The molecular structure of closely related compounds has been elucidated using X-ray diffraction, revealing insights into their crystalline forms and molecular conformations. For instance, studies on 3-methyl-1-phenyl-1H-chromeno[4,3-c]pyrazol-4-ones have shown the specific orientation of phenyl rings in relation to the chromene-pyrazole ring system, which is significant for understanding the spatial arrangement and potential reactivity of similar compounds (Padilla-Martínez et al., 2011).

Chemical Reactions and Properties

The chemical reactivity and interactions of similar compounds with metals have been investigated, showing that derivatives of benzo[c]chromen-6-one can exhibit fluorescent properties and metal-binding capabilities. These studies provide a foundation for understanding the chemical behavior of related molecules in the presence of various substances (Gülcan et al., 2021).

Physical Properties Analysis

The physical properties, including luminescence and ionochromic characteristics, have been studied in compounds with the benzo[f]chromen structure. These properties are crucial for applications in sensing and molecular electronics, indicating how structural variations can influence the photophysical behavior (Nikolaeva et al., 2020).

Chemical Properties Analysis

The synthesis and characterization of furo[3,2-g]chromen derivatives, including their crystal structures and cytotoxicity, offer valuable insights into the chemical properties of these compounds. Such studies demonstrate the compounds' potential biological activities and their interactions at the molecular level (Hu et al., 2010).

Scientific Research Applications

Synthesis and Derivatives

9-Methyl-10-Phenyl-1,2,3,4-Tetrahydro-5H-Benzo[c]Furo[3,2-g]Chromen-5-One, as part of the furocoumarin derivatives, has been studied for its synthesis and derivative formations. Notably, this compound has been synthesized as analogs of psoralen and allopsoralen, which are significant in medicinal chemistry (Garazd, Garazd, Shilin, & Khilya, 2001). Additionally, research on angular furocoumarins, including the synthesis of similar structures like 9-methyl-1-phenyl-7H-furo[3,2-f]chromen-7-one, has been conducted to explore their photooxygenation properties (El-Gogary, Hashem, & Khodeir, 2015).

Green Synthesis Approach

In the realm of eco-friendly chemistry, a green, catalyst-free, and solvent-free synthesis method has been developed for producing functionalized benzo[f]furo[3,2-c]chromen-4-(5H)-ones. This methodology not only aligns with sustainable practices but also offers high atom efficiency and negates the need for conventional work-up or purification (Kumar, Kaur, Gupta, & Sharma, 2015).

Fluorescence and Metal Interaction Properties

A fascinating aspect of 9-methyl-10-phenyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one derivatives is their fluorescence and metal interaction properties. These characteristics have been studied extensively, revealing that derivatives like 7,8,9,10-tetrahydro-3-hydroxy-4-(1-hydroxyethyl)benzo[c]chromen-6-one show fluorescence enhancement in the presence of metals. Such features are crucial for applications in spectrofluorometry across various scientific fields (Gülcan, Shukur, Mavideniz, Sírkecíoǧlu, & Gazi, 2022).

Crystal Structure and Molecular Interactions

The crystal structures of compounds similar to 9-methyl-10-phenyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one have been a subject of interest, revealing intricate molecular interactions like C-H...O, C-H...π, and π-π interactions. These interactions are key to understanding the molecular assembly and potential applications of such compounds (Cox, Jaspars, Kumarasamy, Nahar, Sarker, & Shoeb, 2003).